Cas no 2304837-57-6 (1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)-)
2304837-57-6 structure
Product Name:1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)-
CAS No:2304837-57-6
MF:C28H42N2O5
MW:486.643488407135
CID:6626617
Update Time:2024-01-08
1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)-
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- Inchi: 1S/C28H42N2O5/c1-6-34-26(32)22(17-16-20-12-8-7-9-13-20)29-19(2)25(31)30-23-15-11-10-14-21(23)18-24(30)27(33)35-28(3,4)5/h7-9,12-13,19,21-24,29H,6,10-11,14-18H2,1-5H3/t19-,21+,22-,23-,24-/m0/s1
- InChI Key: SFPGPKNLNHRVLH-FGQYTZQDSA-N
- SMILES: N1(C(=O)[C@@H](N[C@H](C(OCC)=O)CCC2=CC=CC=C2)C)[C@]2([H])[C@]([H])(CCCC2)C[C@H]1C(OC(C)(C)C)=O
Experimental Properties
- Density: 1.107±0.06 g/cm3(Predicted)
- Boiling Point: 607.5±55.0 °C(Predicted)
- pka: 5.44±0.39(Predicted)
1H-Indole-2-carboxylic acid, 1-[(2S)-2-[[(1S)-1-(ethoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]octahydro-, 1,1-dimethylethyl ester, (2S,3aR,7aS)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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